Coaxial electrospinning with organic solvent for controlling the size of self-assembled nanoparticles†

Chemical Communications Pub Date: 2010-11-24 DOI: 10.1039/C0CC03521A

Abstract

We show that coaxial electrospinning using organic solvent as the sheath fluid is a viable way to produce tailor-made nanofibers composed of polyvinylpyrrolidine, tristearic and naproxen. Self-assembled hybrid nanoparticles are generated from the composite nanofibers under aqueous conditions and particle size has a linear relationship with fiber diameter.

Graphical abstract: Coaxial electrospinning with organic solvent for controlling the size of self-assembled nanoparticles
Coaxial electrospinning with organic solvent for controlling the size of self-assembled nanoparticles†
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